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Compound of Interest

Compound Name: 1,6,7-Trimethylnaphthalene

Cat. No.: B047812

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular weight of 1,6,7-
trimethylnaphthalene, a key parameter in analytical and synthetic chemistry.

Chemical Identity and Formula

1,6,7-Trimethylnaphthalene is a polycyclic aromatic hydrocarbon.[1] Its structure consists of a
naphthalene core with three methyl group substituents. The established molecular formula for
this compound is Ci3H14.[2][3][4][5]

Molecular Weight Calculation

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The calculation for 1,6,7-trimethylnaphthalene is based on its molecular
formula, Ci3zH1a.

The process involves:
o Determining the number of atoms for each element.
» Multiplying the count of each element's atoms by its standard atomic weight.

e Summing the results to obtain the total molecular weight.
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The standard atomic weight of Carbon (C) is approximately 12.011 amu.[6][7][8] The standard
atomic weight of Hydrogen (H) is approximately 1.008 amu.[9][10][11][12]

Calculation:

o Carbon: 13 atoms x 12.011 amu/atom = 156.143 amu

e Hydrogen: 14 atoms x 1.008 amu/atom = 14.112 amu

o Total Molecular Weight = 156.143 amu + 14.112 amu = 170.255 amu

This calculated value is consistent with published data, which report the molecular weight of
1,6,7-trimethylnaphthalene as 170.25 g/mol or 170.2503 amu.[1][2][3][4][5]

Data Summary

For clarity and comparative purposes, the relevant quantitative data is summarized in the table

below.

Parameter Value Source
Molecular Formula Ci3Hi4 [2][3][41[5]
Standard Atomic Weight of

~12.011 amu [6I[71(8][13]
Carbon (C)
Standard Atomic Weight of

~1.008 amu [O][10][11][12][14]

Hydrogen (H)

Calculated Molecular Weight 170.255 amu

Reported Molecular Weight 170.25 g/mol [1112]

Reported Molecular Weight
, o 170.2503 amu [31[4]1[5]
(High Precision)

Note: The prompt's request for experimental protocols and signaling pathway diagrams is not
applicable to the determination of a fundamental chemical property like molecular weight. Such
requirements are typically associated with biological or functional studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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